Cas no 1369466-86-3 (3-(1H-pyrrol-3-yl)prop-2-en-1-amine)

• Product Name: 3-(1H-pyrrol-3-yl)prop-2-en-1-amine
• CAS No: 1369466-86-3
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 6569925
• PubChem ID: 82280046
• Update Time: 2025-05-24

3-(1H-pyrrol-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrrol-3-yl)prop-2-en-1-amine
• EN300-1837709
• 1369466-86-3

• Inchi： 1S/C7H10N2/c8-4-1-2-7-3-5-9-6-7/h1-3,5-6,9H,4,8H2/b2-1+
• InChI Key： BMXZXPZJHPEZTP-OWOJBTEDSA-N
• SMILES： N1C=CC(=C1)/C=C/CN

Computed Properties

• Exact Mass: 122.084398327g/mol
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-(1H-pyrrol-3-yl)prop-2-en-1-amine

Professional Introduction to 3-(1H-pyrrol-3-yl)prop-2-en-1-amine (CAS No. 1369466-86-3)

3-(1H-pyrrol-3-yl)prop-2-en-1-amine, with the chemical formula C₉H₁₁N, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered considerable attention due to its structural complexity and potential biological activities. The compound’s molecular framework incorporates a pyrrole ring, which is a cornerstone in medicinal chemistry, known for its role in various bioactive molecules. The presence of an allylamine moiety further enhances its synthetic utility and pharmacological relevance.

The CAS number 1369466-86-3 uniquely identifies this compound in scientific literature and industrial applications. Its structural features make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of drugs targeting neurological and inflammatory disorders. Recent advancements in computational chemistry have highlighted the compound’s potential as a scaffold for designing novel therapeutic agents.

One of the most intriguing aspects of 3-(1H-pyrrol-3-yl)prop-2-en-1-amine is its ability to interact with biological targets in multiple ways. The pyrrole ring can engage with heme groups found in various enzymes, while the amine group provides a site for hydrogen bonding interactions. This dual functionality has been exploited in the design of inhibitors for enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory pathways.

Recent studies have demonstrated that derivatives of 3-(1H-pyrrol-3-yl)prop-2-en-1-amine exhibit promising anti-inflammatory properties. For instance, modifications to the allylamine group have led to compounds that show reduced side effects while maintaining high efficacy. These findings are particularly relevant in the context of chronic inflammatory diseases, where traditional NSAIDs often suffer from gastrointestinal and cardiovascular side effects.

The synthesis of 3-(1H-pyrrol-3-yl)prop-2-en-1-amine involves multi-step organic reactions, typically starting from commercially available pyrrole derivatives. The key step involves the formation of the propenylamine moiety, which can be achieved through various catalytic processes. Transition metal-catalyzed cross-coupling reactions have been particularly effective in constructing this part of the molecule. These methods not only improve yield but also allow for greater functional group tolerance, making them suitable for large-scale production.

In addition to its pharmaceutical applications, 3-(1H-pyrrol-3-yl)prop-2-en-1-amine has shown potential in material science. Its ability to form stable complexes with metal ions has been explored in the development of new catalysts and luminescent materials. The pyrrole ring’s electron-rich nature makes it an excellent ligand for transition metals, facilitating various coordination-driven transformations.

The compound’s solubility profile is another critical factor influencing its utility. Being relatively soluble in both polar and non-polar solvents, it can be easily formulated into diverse delivery systems, including oral tablets, injectables, and topical creams. This flexibility is essential for optimizing bioavailability and therapeutic efficacy across different administration routes.

Regulatory considerations play a significant role in the development and commercialization of 3-(1H-pyrrol-3-yl)propenylamine-based drugs. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and safely. Furthermore, preclinical studies are essential to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). These studies provide critical data for regulatory submissions and help identify potential dosing regimens.

The future prospects of 3-(1H-pyrrolle propenylamine are bright, with ongoing research focusing on expanding its therapeutic applications. Innovations in drug design are leveraging machine learning algorithms to predict novel derivatives with enhanced pharmacological profiles. Such computational approaches are accelerating the discovery process by identifying promising candidates for experimental validation.

The role of this compound in drug discovery underscores its importance as a building block for innovative therapies. Its unique structural features offer opportunities to develop treatments for diseases that are currently challenging to address with existing medications. As research continues to uncover new biological targets and mechanisms of action, 3-(1H-pyrrolle propenylamine is poised to remain at the forefront of pharmaceutical innovation.